Cas no 7780-63-4 (Pregna-4,9(11)-diene-17,21-diol-3,20-dione17,21-diacetate)
7780-63-4 structure
Product Name:Pregna-4,9(11)-diene-17,21-diol-3,20-dione17,21-diacetate
CAS No:7780-63-4
MF:C25H32O6
MW:428.517988204956
CID:983822
PubChem ID:13156376
Update Time:2025-04-20
Pregna-4,9(11)-diene-17,21-diol-3,20-dione17,21-diacetate Chemical and Physical Properties
Names and Identifiers
-
- Pregna-4,9(11)-diene-17,21-diol-3,20-dione17,21-diacetate
- 17,21-Diacetyloxypregna-4,9(11)-diene-3,20-dione
- 7780-63-4
- DTXSID501222208
- SCHEMBL8999989
- 17,21-Bis(acetyloxy)pregna-4,9(11)-diene-3,20-dione
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- Inchi: 1S/C25H32O6/c1-15(26)30-14-22(29)25(31-16(2)27)12-9-21-19-6-5-17-13-18(28)7-10-23(17,3)20(19)8-11-24(21,25)4/h8,13,19,21H,5-7,9-12,14H2,1-4H3/t19-,21+,23+,24+,25+/m1/s1
- InChI Key: LLGOOEUGJKRNNG-NTEVEYFYSA-N
- SMILES: O(C(C)=O)[C@]1(C(COC(C)=O)=O)CC[C@H]2[C@@H]3CCC4=CC(CC[C@]4(C)C3=CC[C@@]21C)=O
Computed Properties
- Exact Mass: 428.21988874g/mol
- Monoisotopic Mass: 428.21988874g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 31
- Rotatable Bond Count: 6
- Complexity: 913
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 5
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.6
- Topological Polar Surface Area: 86.7Ų
Pregna-4,9(11)-diene-17,21-diol-3,20-dione17,21-diacetate Related Literature
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Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
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Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
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Peiyuan Zeng,Xiaoxiao Wang,Ming Ye,Qiuyang Ma,Jianwen Li,Wanwan Wang,Baoyou Geng,Zhen Fang RSC Adv., 2016,6, 23074-23084
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A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
7780-63-4 (Pregna-4,9(11)-diene-17,21-diol-3,20-dione17,21-diacetate) Related Products
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